![molecular formula C10H13N3O B8491740 2-Hydroxymethyl3,5,7-trimethylimidazo[5,4-b]pyridine CAS No. 172648-59-8](/img/structure/B8491740.png)
2-Hydroxymethyl3,5,7-trimethylimidazo[5,4-b]pyridine
Cat. No. B8491740
M. Wt: 191.23 g/mol
InChI Key: FEKSSXUTXPUCJT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05624935
Procedure details
A procedure similar to that described in Preparation 15 was repeated, except that 2.6 g of 2-hydroxymethyl-5,7-dimethyl-3H-imidazo[4,5-b]pyridine (prepared as described in Preparation 85), 0.64 g of sodium hydride (as a 55% by weight dispersion in mineral oil), 2.2 g of iodomethane and 80 ml of dimethylformamide were used. After working up the product as described in Preparation 15, the resulting crude product was purified by column chromatography through silica gel, using a 1:6 by volume mixture of ethanol and ethyl acetate as the eluent, followed by recrystallization from ethyl acetate, to give 1.5 g of the title compound, melting at 178°-179° C.
Quantity
2.6 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[OH:1][CH2:2][C:3]1[NH:13][C:6]2=[N:7][C:8]([CH3:12])=[CH:9][C:10]([CH3:11])=[C:5]2[N:4]=1.[H-].[Na+].I[CH3:17]>CN(C)C=O>[OH:1][CH2:2][C:3]1[N:13]([CH3:17])[C:6]2=[N:7][C:8]([CH3:12])=[CH:9][C:10]([CH3:11])=[C:5]2[N:4]=1 |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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2.6 g
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|
Type
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reactant
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Smiles
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OCC1=NC=2C(=NC(=CC2C)C)N1
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Step Two
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Name
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|
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Quantity
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0.64 g
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Type
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reactant
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Smiles
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[H-].[Na+]
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Step Three
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Name
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Quantity
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2.2 g
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Type
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reactant
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Smiles
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IC
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Step Four
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Name
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Quantity
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80 mL
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Type
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solvent
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Smiles
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CN(C=O)C
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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|
Details
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A procedure similar to that described in Preparation 15
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CUSTOM
|
Type
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CUSTOM
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|
Details
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as described in Preparation 15
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CUSTOM
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Type
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CUSTOM
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|
Details
|
the resulting crude product was purified by column chromatography through silica gel
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ADDITION
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Type
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ADDITION
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Details
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by volume mixture of ethanol and ethyl acetate as the eluent
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CUSTOM
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Type
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CUSTOM
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|
Details
|
followed by recrystallization from ethyl acetate
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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OCC1=NC=2C(=NC(=CC2C)C)N1C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.5 g | |
| YIELD: CALCULATEDPERCENTYIELD | 53.5% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
